N-(4-acetylphenyl)-2-{5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(4-acetylphenyl)-2-{5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}acetamide” is a compound that belongs to the class of thiazolo[3,2-a]pyrimidines . These compounds are known for their significant synthetic potential and are considered promising scaffolds for the design of new medicines, including anticancer drugs .
Synthesis Analysis
The synthesis of thiazolo[3,2-a]pyrimidines involves the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks . The reaction mechanism involves a nucleophilic attack of the sulfur atom on the electrophilic cationic center, forming an intermediate product, which then undergoes [3,3]-Claisen rearrangement .Molecular Structure Analysis
The molecular structure of these compounds is characterized by an active methylene group (C2H2), which is considered one of the most attractive centers for functionalization due to its high reactivity toward various electrophilic reagents .Chemical Reactions Analysis
The chemical reactions involving these compounds are characterized by high selectivity. For instance, the intramolecular acylation of S-substituted 3,4-dihydropyrimidines at N3 is likely determined by the stabilization of the product due to the conjugation of the two endocyclic double bonds .Physical And Chemical Properties Analysis
The physical and chemical properties of these compounds can vary. For example, one of the compounds was obtained as pale yellow crystals from ethanol .Scientific Research Applications
Antimicrobial Activity
The synthesis of 1,3,4-thiadiazole derivatives involves starting materials like N-(4-nitrophenyl)acetohydrazonoyl bromide and 1-[3,5-dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one . Researchers have tested the antimicrobial activity of these derivatives against various microorganisms, including E. coli , B. mycoides , and C. albicans . Notably, some compounds within this class exhibit potent antimicrobial effects .
Anti-Inflammatory Properties
Thiazolo[3,2-a]pyrimidine compounds, including 1,3,4-thiadiazoles, have been investigated for their anti-inflammatory potential. These molecules may modulate inflammatory pathways and hold promise as therapeutic agents . Further studies are needed to explore their specific mechanisms of action.
Antinociceptive Effects
In addition to anti-inflammatory properties, thiazolo[3,2-a]pyrimidines have been evaluated for antinociceptive activity. Researchers assess their ability to alleviate pain using thermal stimulus techniques . Understanding their impact on pain pathways could lead to novel pain management strategies.
Antioxidant Activity
Annelated thiazolopyridines, which include 1,3,4-thiadiazoles, exhibit antioxidant properties . These compounds may scavenge free radicals and protect cells from oxidative damage. Investigating their antioxidant mechanisms and potential applications is an ongoing area of research.
Acetylcholinesterase Inhibition
Some thiazolo[3,2-a]pyrimidines act as acetylcholinesterase inhibitors . These enzymes play a crucial role in neurotransmission, and their modulation can impact cognitive function. Research into the specific effects of F2495-0114 on acetylcholinesterase activity is warranted.
Other Applications
Beyond the mentioned fields, thiazolo[3,2-a]pyrimidines have been explored for various purposes, including calcium antagonism, cytotoxicity, antihypertensive effects, and antiviral activity . The versatility of this compound class makes it an intriguing subject for further investigation.
Mechanism of Action
Future Directions
Thiazolo[3,2-a]pyrimidines, especially 2-substituted ones, are promising scaffolds for the design of new medicines . They can be readily modified by the introduction of new binding sites, optimizing the interaction between the ligand and the biological target . This suggests a promising future direction for the development of novel therapeutic agents.
properties
IUPAC Name |
N-(4-acetylphenyl)-2-(5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O3S/c1-10(20)11-2-4-12(5-3-11)18-14(21)8-13-9-23-16-17-7-6-15(22)19(13)16/h2-7,13H,8-9H2,1H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXMHQNUKFNERKO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC(=O)CC2CSC3=NC=CC(=O)N23 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-acetylphenyl)-2-(5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.